3-Cyclohexyl-1-methylpiperazine;dihydrochloride

• IUPAC Name: 3-cyclohexyl-1-methylpiperazine;dihydrochloride
• InChI: InChI=1S/C11H22N2.2ClH/c1-13-8-7-12-11(9-13)10-5-3-2-4-6-10;;/h10-12H,2-9H2,1H3;2*1H
• InChI Key: RVTMVNBAGJRTQW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCNC(C1)C2CCCCC2.Cl.Cl
• Molecular Formula: C11H24Cl2N2
• Molecular Weight: 255.22 g/mol

Description

3-Cyclohexyl-1-methylpiperazine dihydrochloride is a compound used for pharmaceutical testing. It is a high-quality reference standard that provides accurate results.

Synthesis Analysis

The synthesis of piperazine derivatives, such as 3-Cyclohexyl-1-methylpiperazine, has been the focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of 3-Cyclohexyl-1-methylpiperazine dihydrochloride is represented by the InChI code 1S/C11H22N2.2ClH/c1-13-8-7-12-11(9-13)10-5-3-2-4-6-10;;/h10-12H,2-9H2,1H3;2*1H.

Physical And Chemical Properties Analysis

The physical form of 3-Cyclohexyl-1-methylpiperazine dihydrochloride is a powder. It has a molecular weight of 255.23. The storage temperature is room temperature.

Scientific Research Applications

Crystal Structure Analysis

• Crystallography : The compound has been utilized in the study of crystal structures, as demonstrated by the single crystal X-ray diffraction analysis of 1-cyclohexylpiperazine-1,4-diium dichromate(VI). This research provided insights into the compound's crystalline form and its potential for further crystallographic studies (Chebbi, Ben Smail, & Zid, 2016).

Neurochemistry and Pharmacology

• Neurochemistry : Studies have explored the binding sites for vesicular acetylcholine transport blockers, highlighting the compound's relevance in neurochemical research and its potential as a tool for understanding cholinergic systems (Marien, PARSONSt, & Altar, 1987).

Organic Synthesis

• Hydrolysis Studies : Research into the hydrolysis of Mannich base compounds has been conducted, showcasing the compound's role in understanding reaction mechanisms and product formation in organic synthesis (Koshy & Mitchner, 1964).

Environmental Chemistry

• Agricultural Chemistry : The compound has been used in methods for estimating atrazine and its degradation products in soils and waters, highlighting its utility in environmental and agricultural chemistry (Steinheimer, 1993).

Materials Science

• Fluorescent Probes : In materials science, the compound has been incorporated into polythiophene-based conjugated polymers for selective and sensitive detection of metal ions and amino acids in aqueous solutions, demonstrating its potential in the development of new fluorescent probes (Guo et al., 2014).

Safety and Hazards

The safety information for 3-Cyclohexyl-1-methylpiperazine dihydrochloride includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501. The signal word is “Warning” and it is represented by the GHS07 pictogram.